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Compound of Interest

Compound Name: N,N-Diphenylacetamide

Cat. No.: B359580 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N,N-Diphenylacetamide. The following procedures

are designed to ensure a safe laboratory environment and minimize exposure risks.

Hazard Identification and Classification
N,N-Diphenylacetamide is classified with the following hazards.[1][2][3] Adherence to safety

protocols is mandatory to prevent exposure.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][3]

Signal Word: Warning[2][4]
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The following personal protective equipment is mandatory when handling N,N-
Diphenylacetamide to minimize exposure.[5][6]

Protection Type Specific PPE
Standard/Specificat
ion

Rationale

Hand Protection

Compatible chemical-

resistant gloves (e.g.,

Nitrile rubber).[5]

EN 374

To prevent skin

contact. Gloves must

be inspected before

use.[5][6] Use proper

glove removal

technique to avoid

skin contact.[5]

Eye and Face

Protection

Safety glasses with

side-shields or safety

goggles.[6]

EN166 or NIOSH

approved.[6][7]

To protect against

dust particles and

splashes.[8]

Body Protection

Lab coat or other

protective clothing.[5]

[6]

---

To prevent

contamination of

personal clothing.

Respiratory Protection

Government approved

respirator (e.g.,

NIOSH/MSHA or

European Standard

EN 149 approved).[5]

[6][7]

29 CFR 1910.134

Required when

handling the powder

outside of a ventilated

enclosure or when

ventilation is

inadequate to prevent

inhalation of dust.[6]

[8]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for both safety and experimental integrity when handling N,N-
Diphenylacetamide.

1. Engineering Controls:
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Ventilation: All handling of this substance should be conducted in a well-ventilated area.[5] A

chemical fume hood is the preferred primary method for controlling exposure.[6]

Safety Equipment: Ensure a safety shower and eye bath are readily accessible.[5]

2. Safe Handling Procedures:

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Read

and understand the Safety Data Sheet (SDS).

Weighing and Transfer: Conduct all weighing and transferring of the solid compound within a

chemical fume hood to minimize the generation and inhalation of dust.[6] Avoid formation of

dust and aerosols.[3]

During Use: Avoid contact with skin, eyes, and clothing.[5][9] Do not breathe dust or vapor.[5]

Do not eat, drink, or smoke in the work area.[10]

Hygiene: Wash hands and face thoroughly after handling.[2][5]

3. First Aid Measures:

If on Skin: Wash off with soap and plenty of water.[3] If skin irritation occurs, get medical

help.[2] Take off contaminated clothing and wash it before reuse.[2]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2] If eye irritation persists, get medical attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[2] Get medical

help if you feel unwell.[2]

If Swallowed: Rinse mouth with water.[3] Never give anything by mouth to an unconscious

person.[3] Call a POISON CENTER or doctor if you feel unwell.

Disposal Plan
Proper disposal of N,N-Diphenylacetamide and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.
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1. Waste Segregation and Labeling:

Solid Waste: Place unused N,N-Diphenylacetamide and any contaminated solids (e.g.,

weigh boats, paper towels) in a clearly labeled, sealed, and chemically compatible container

for hazardous waste.

Liquid Waste: Solutions of the compound should be collected in a labeled, sealed, and

chemically compatible container. The label should include "Hazardous Waste," the full

chemical name, and the solvent used.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be treated as hazardous waste and disposed of accordingly.[6]

2. Storage and Disposal:

Store waste containers in a designated and secure satellite accumulation area, segregated

from incompatible materials.

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal laws and regulations.[2] Do not let the

product enter drains.[3][5]

Experimental Workflow
The following diagram outlines the standard workflow for handling N,N-Diphenylacetamide in

a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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